2-Nitro-3-(trifluoromethyl)phenol

• IUPAC Name: 2-nitro-3-(trifluoromethyl)phenol
• InChI: InChI=1S/C7H4F3NO3/c8-7(9,10)4-2-1-3-5(12)6(4)11(13)14/h1-3,12H
• InChI Key: KLWSGZHZNIOCPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C7H4F3NO3
• DSSTOX Substance ID: DTXSID80633875
• Molecular Weight: 207.11 g/mol
• CAS RN: 386-72-1

Description

2-Nitro-3-(trifluoromethyl)phenol is a chemical compound with notable importance in the fields of medicine and pesticide development. Its synthesis and the study of its properties provide valuable insights into its applications and interactions in various chemical environments.

Synthesis Analysis

The synthesis of 2-Nitro-3-(trifluoromethyl)phenol involves multiple steps, including nitration, reduction, diazotization, and hydrolysis, starting from trifluoromethyl benzene. The optimization of these processes has been explored to improve yield and purity, highlighting the compound's significance in pharmaceutical and agrochemical industries (Zhang Zhi-hai, 2010).

Molecular Structure Analysis

The molecular structure of 2-Nitro-3-(trifluoromethyl)phenol and its derivatives has been extensively studied using techniques like 1H NMR spectroscopy. These studies provide insights into the spatial arrangement of atoms within the molecule and the effects of substituents on its chemical behavior and physical properties. For instance, nitro group placement significantly influences mutagenicity and reactivity, illustrating the importance of detailed structural analysis (F. E. Evans et al., 1994).

Chemical Reactions and Properties

2-Nitro-3-(trifluoromethyl)phenol undergoes various chemical reactions, including electrophilic aromatic substitution and nucleophilic addition, demonstrating its reactivity and versatility as a chemical intermediate. These reactions are essential for creating a wide range of compounds with potential applications in different industries (M. Jereb & Kaja Gosak, 2015).

Scientific Research Applications

1. Agrochemical and Pharmaceutical Industries

• Application Summary: Trifluoromethylpyridines, which can be synthesized using 2-Nitro-3-(trifluoromethyl)phenol, are key structural motifs in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests.
• Methods of Application: The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives are used in these industries. The exact methods of synthesis and application are not detailed in the source.
• Results or Outcomes: More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

2. Lampricide Applications

• Application Summary: 4-nitro-3-(trifluoromethyl)phenol (TFM) is used as a lampricide, a chemical toxic to lampreys. The risk of lampricide applications to non-target fauna is a concern within the Great Lakes Fishery Commission Sea Lamprey Control Program.

3. Synthesis of 2-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]propionic acid ethyl ester

• Application Summary: 2-Nitro-4-(trifluoromethyl)phenol has been used in the synthesis of 2-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]propionic acid ethyl ester.

4. Photodecomposition of Fluorodifen

• Application Summary: 2-Nitro-4-(trifluoromethyl)phenol is the major product of solution phase photodecomposition of fluorodifen.

5. Synthesis of Pharmaceutical Intermediates

• Application Summary: 2-Fluoro-3-(trifluoromethyl)phenol, which is related to 2-Nitro-3-(trifluoromethyl)phenol, can be used as a pharmaceutical synthesis intermediate.
• Methods of Application: Under nitrogen atmosphere, put 2-fluoro-3-(trifluoromethyl)phenol and THF into the reaction vessel, and then cool to -70°C or lower.

6. FDA-Approved Trifluoromethyl Group-Containing Drugs

• Application Summary: Trifluoromethyl (TFM, -CF3)-group-containing FDA-approved drugs have been summarized for the last 20 years. This includes potential drug molecules that have incorporated CF3, including their syntheses and uses for various diseases and disorders.
• Results or Outcomes: The review covers the detailed chemistry of 19 FDA-approved drugs in the past 20 years, which contains the TFM group as one of the pharmacophores.

Safety And Hazards

The safety data sheet for 2-Nitro-3-(trifluoromethyl)phenol indicates that it is harmful if swallowed and may cause an allergic skin reaction. It also causes serious eye irritation.

Future Directions

While specific future directions for 2-Nitro-3-(trifluoromethyl)phenol were not found in the search results, it’s worth noting that many novel applications of trifluoromethylpyridine derivatives are expected to be discovered in the future. This suggests that there could also be potential future applications for 2-Nitro-3-(trifluoromethyl)phenol.